Cas no 400751-40-8 (1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde)

1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde is a fluorinated pyrazole derivative characterized by its trifluoromethyl and phenylsulfanyl substituents, which enhance its reactivity and stability. The presence of multiple trifluoromethyl groups contributes to its lipophilicity and metabolic resistance, making it suitable for applications in agrochemical and pharmaceutical intermediates. The aldehyde functional group offers versatility for further synthetic modifications, enabling the formation of Schiff bases or other derivatives. Its structural features suggest potential utility in the development of bioactive compounds, particularly where electron-withdrawing groups are advantageous. The compound’s well-defined molecular architecture ensures consistency in synthetic pathways and downstream applications.
1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde structure
400751-40-8 structure
Product Name:1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde
CAS No:400751-40-8
MF:C13H8F6N2OS
MW:354.270842552185
MDL:MFCD01936008
CID:3061036
PubChem ID:2775700
Update Time:2025-05-27

1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • <br>1-Methyl-3-(trifluoromethyl)-5-((3-(trifluoromethyl)phenyl)thio)-1H-pyrazol e-4-carbaldehyde
    • 1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenylthio]-1H-pyrazole-4-carboxaldehyde
    • 400751-40-8
    • MFCD01936008
    • 4G-327S
    • 1-Methyl-3-(trifluoromethyl)-5-((3-(trifluoromethyl)phenyl)thio)-1H-pyrazole-4-carbaldehyde
    • 1-methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenyl]sulfanylpyrazole-4-carbaldehyde
    • 1-METHYL-3-(TRIFLUOROMETHYL)-5-([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)-1H-PYRAZOLE-4-CARBALDEHYDE
    • 1-methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde
    • CS-0332428
    • AKOS005070395
    • 1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD01936008
    • Inchi： 1S/C13H8F6N2OS/c1-21-11(9(6-22)10(20-21)13(17,18)19)23-8-4-2-3-7(5-8)12(14,15)16/h2-6H,1H3
    • InChI Key： MJQILMHDSKZRJN-UHFFFAOYSA-N
    • SMILES： S(C1=CC=CC(C(F)(F)F)=C1)C1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

  • Exact Mass: 354.02615303Da
  • Monoisotopic Mass: 354.02615303Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • Melting Point: 70-72°C

1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-Methyl-3-(trifluoromethyl)-5-{3-(trifluoromethyl)phenylsulfanyl}-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M028590-250mg
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde
 400751-40-8
250mg
 $ 545.00 2022-06-04
TRC
M028590-500mg
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde
 400751-40-8
500mg
 $ 900.00 2022-06-04
Apollo Scientific
PC9466-500mg
1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenylthio]-1H-pyrazole-4-carboxaldehyde
 400751-40-8 97%
500mg
 £341.00 2023-09-02
Apollo Scientific
PC9466-1g
1-Methyl-3-(trifluoromethyl)-5-[3-(trifluoromethyl)phenylthio]-1H-pyrazole-4-carboxaldehyde
 400751-40-8 97%
1g
 £458.00 2023-09-02
abcr
AB156583-500 mg
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde; .
 400751-40-8
500mg
 €497.00 2023-06-23
abcr
AB156583-1 g
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoromethyl)phenyl]sulfanyl}-1H-pyrazole-4-carbaldehyde; .
 400751-40-8
1g
 €769.30 2023-06-23
Chemenu
CM519615-1g
1-Methyl-3-(trifluoromethyl)-5-((3-(trifluoromethyl)phenyl)thio)-1H-pyrazole-4-carbaldehyde
 400751-40-8 97%
1g
 $518 2022-06-11
Key Organics Ltd
4G-327S-1MG
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoro methyl)phenyl]sulfanyl}-1H-pyrazole-4- carbaldehyde
 400751-40-8 >95%
1mg
 £28.00 2025-02-09
Key Organics Ltd
4G-327S-5MG
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoro methyl)phenyl]sulfanyl}-1H-pyrazole-4- carbaldehyde
 400751-40-8 >95%
5mg
 £35.00 2025-02-09
Key Organics Ltd
4G-327S-10MG
1-Methyl-3-(trifluoromethyl)-5-{[3-(trifluoro methyl)phenyl]sulfanyl}-1H-pyrazole-4- carbaldehyde
 400751-40-8 >95%
10mg
 £48.00 2025-02-09

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